Cas no 2228262-28-8 (O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine)

• Product Name: O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine
• CAS No: 2228262-28-8
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5947004
• PubChem ID: 165605726
• Update Time: 2025-05-25

O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine
• 2228262-28-8
• EN300-1726715
• O-[2-(2,2-dimethylthiolan-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H17NOS/c1-8(2)7(3-5-10-9)4-6-11-8/h7H,3-6,9H2,1-2H3
• InChI Key： RETQNCRQBKORNR-UHFFFAOYSA-N
• SMILES： S1CCC(CCON)C1(C)C

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.6Ų

Additional information on O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228262-28-8 and Product Name: O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine

The compound with the CAS number 2228262-28-8 and the product name O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular interactions. The presence of a dimethylthiolanyl moiety in its structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate sulfur-based heterocycles. These compounds are particularly intriguing due to their ability to modulate biological pathways and interact with target proteins in a highly specific manner. The O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine molecule, with its thiol group and hydroxylamine functionality, is no exception. Its structural design allows for potential applications in the synthesis of protease inhibitors, antioxidants, and other bioactive molecules.

One of the most compelling aspects of this compound is its potential role in addressing inflammatory and oxidative stress-related diseases. Current research indicates that compounds containing thiol groups can effectively scavenge reactive oxygen species (ROS) and mitigate oxidative damage. The dimethylthiolan-3-yl moiety in this molecule is particularly noteworthy, as it enhances the compound's stability while maintaining its reactivity. This balance is crucial for ensuring that the compound can effectively interact with biological targets without degrading prematurely.

Recent studies have demonstrated that derivatives of O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine exhibit promising anti-inflammatory properties. Specifically, researchers have observed that these compounds can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing chronic inflammatory conditions. The unique structural features of this compound may offer a more targeted and effective approach to inflammation management.

Another area where this compound shows significant promise is in the development of novel anticancer agents. Cancer cells are characterized by their high metabolic activity and oxidative stress, making them susceptible to compounds that can disrupt their redox balance. The hydroxylamine functionality in O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine has been shown to selectively target cancer cells by generating reactive nitrogen species (RNS), which can induce apoptosis or cell cycle arrest. Additionally, the dimethylthiolan-3-yl group may enhance the compound's ability to cross cell membranes, improving its bioavailability.

The synthesis of O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thiolane ring followed by functionalization with ethylhydroxylamine. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side reactions. These methods align with contemporary trends in synthetic chemistry, where precision and sustainability are paramount.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine and biological targets. These studies have revealed that the compound's binding affinity is influenced by factors such as hydrogen bonding, hydrophobic interactions, and electrostatic forces. By fine-tuning these interactions through structural modifications, researchers can enhance the compound's efficacy while reducing potential off-target effects.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its stability under various conditions ensures that it can be stored and handled without significant degradation. These characteristics make it a promising candidate for further preclinical testing.

In conclusion,O-2-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and functional properties make it an attractive candidate for drug development. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for improving human health outcomes.